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Compound of Interest

Compound Name: ML117

Cat. No.: B1238370 Get Quote

Topic: Personal Protective Equipment for Handling ML162

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with ML162 (also known as CID

3689413), a covalent inhibitor of glutathione peroxidase 4 (GPX4) that induces ferroptosis.[1][2]

[3][4] Adherence to these guidelines is essential for ensuring laboratory safety and the integrity

of experimental results.

Personal Protective Equipment (PPE)
When handling ML162, a comprehensive approach to personal protection is necessary to

minimize exposure and ensure safety. The following table summarizes the required PPE.
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Protection Type Specific Recommendations Rationale

Eye Protection

Chemical safety

glasses/goggles or a full-face

shield.

To protect against splashes or

dust, which may cause eye

irritation.[5]

Hand Protection

Wear resistant gloves (e.g.,

nitrile). Discard gloves that

show tears, pinholes, or signs

of wear.

To prevent skin contact. Wash

hands thoroughly after

handling.[6]

Skin and Body Protection

Lab coat, apron, or coveralls

as appropriate. Closed-toe

shoes are mandatory.

To prevent skin contact and

contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols may be

generated, use a NIOSH-

approved respirator.

To avoid inhalation of dust or

vapors.[5]

Handling and Storage
Proper handling and storage are critical to maintain the stability of ML162 and ensure the

safety of laboratory personnel.

Handling: Avoid all personal contact, including inhalation.[5] Do not ingest, inhale, or allow

contact with eyes, skin, or clothing.[1] Wash hands and any exposed skin thoroughly after

handling.[1][3] ML162 should be handled in a well-ventilated area, preferably under a

chemical fume hood, especially when working with the solid form or preparing stock

solutions.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6] The

compound is supplied as a crystalline solid and should be stored at -20°C for long-term

stability (≥4 years).[1]

Quantitative Data Summary
The following table summarizes key quantitative data for ML162.
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Property Value Source

CAS Number 1035072-16-2 [1][2][3][7]

Molecular Formula C23H22Cl2N2O3S [1][2][3]

Molecular Weight 477.4 g/mol [1][2][3]

Appearance Crystalline solid [1]

Purity ≥95% to ≥98% (HPLC) [1][3]

Storage Temperature -20°C [1]

Solubility

DMSO: ~25 mg/mLEthanol: ~1

mg/mLDimethylformamide:

~10 mg/mL

[1]

Aqueous Solubility

Sparingly soluble. For aqueous

buffers, first dissolve in DMSO

then dilute. A 1:4 solution of

DMSO:PBS (pH 7.2) yields a

solubility of approximately 0.2

mg/mL. Aqueous solutions are

not recommended for storage

for more than one day.

[1]

Experimental Protocols
General Protocol for In Vitro Cell-Based Assays:

This protocol provides a general guideline for treating cells with ML162 to induce ferroptosis.

Specific concentrations and incubation times will need to be optimized for your particular cell

line and experimental conditions.

Stock Solution Preparation:

Prepare a high-concentration stock solution of ML162 by dissolving the solid compound in

an appropriate organic solvent such as DMSO.[1] For example, to prepare a 10 mM stock

solution, dissolve 4.774 mg of ML162 in 1 mL of DMSO.
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Sonicate if necessary to ensure complete dissolution.[4]

Store the stock solution at -80°C for up to one year.[4]

Cell Seeding:

Seed cells in appropriate culture vessels (e.g., 96-well plates) at a density that will ensure

they are in the exponential growth phase at the time of treatment.

Allow cells to adhere and grow overnight under standard culture conditions (e.g., 37°C,

5% CO2).

Treatment with ML162:

On the day of the experiment, prepare working solutions of ML162 by diluting the stock

solution in cell culture medium to the desired final concentrations. Note that the final

DMSO concentration should be kept low (typically ≤0.5%) to avoid solvent-induced toxicity.

Remove the old medium from the cells and replace it with the medium containing the

various concentrations of ML162.

Include appropriate controls, such as a vehicle control (medium with the same

concentration of DMSO as the highest ML162 concentration) and a positive control for

ferroptosis if available (e.g., Erastin or RSL3).

Incubation:

Incubate the cells for the desired period (e.g., 4-24 hours).[4]

Assessing Cell Viability and Ferroptosis:

After incubation, assess cell viability using a suitable method, such as a resazurin-based

assay or trypan blue exclusion.

To confirm that cell death is due to ferroptosis, co-treatment with a ferroptosis inhibitor like

Ferrostatin-1 can be performed.[8]
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ML162 induces a form of regulated cell death called ferroptosis. It primarily acts by covalently

inhibiting glutathione peroxidase 4 (GPX4), a key enzyme that detoxifies lipid peroxides.[2][4]

Inhibition of GPX4 leads to an accumulation of lipid reactive oxygen species (ROS), resulting in

oxidative damage to the cell membrane and ultimately cell death. Some studies also suggest

that ML162 can inhibit thioredoxin reductase 1 (TXNRD1).[8]
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Caption: Mechanism of ML162-induced ferroptosis via inhibition of GPX4.
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Unused ML162 and contaminated materials should be disposed of as chemical waste in

accordance with local, state, and federal regulations.

Solid Waste: Collect solid ML162 and any contaminated disposable labware (e.g., pipette

tips, tubes) in a designated, labeled hazardous waste container.

Liquid Waste: Collect liquid waste containing ML162, such as unused stock solutions or cell

culture medium, in a labeled hazardous waste container. Do not pour down the drain.

Decontamination: Decontaminate work surfaces with an appropriate solvent and cleaning

agent.

Waste Disposal Vendor: All waste must be disposed of through an approved hazardous

waste disposal company. Ensure that the waste is properly packaged and labeled before

collection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1238370#personal-protective-equipment-for-
handling-ml117]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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